2-O-Methyl-alpha-D-N-acetylneuraminic acid
Overview
Description
2-O-Methyl-alpha-D-N-acetylneuraminic acid, commonly known as Neu5Ac, is a sialic acid that is widely found in mammalian cells, especially in glycoproteins and glycolipids. Sialic acids are a group of nine-carbon acidic sugars that play crucial roles in various biological processes, including cell recognition, immune response, and pathogen-host interaction. Neu5Ac is the most common sialic acid in humans and is involved in many physiological and pathological processes.
Scientific Research Applications
Modulation of Gene Pairs in the Central Nervous System
This compound has been used in the development of a programmable dual-targeting siRNA scaffold that supports potent two-gene modulation in the central nervous system . This approach is particularly valuable for treating complex neurodegenerative disorders, where more than one pathway contributes to pathogenesis .
Influenza Virus Hemagglutinin Binding Studies
2-O-Methyl-alpha-D-N-acetylneuraminic acid serves as a model compound for studies assessing the binding of influenza virus hemagglutinin . This research is crucial for understanding the mechanisms of viral infections and developing effective antiviral therapies.
Metal Ion Binding Studies
This compound is also used in studies investigating the binding of metal ions . Such research can provide insights into the roles of metal ions in biological systems and their potential therapeutic applications.
Inhibition of Rotavirus Strains
Research has used N-acetylneuraminic acid, a related compound, to assess lactose-based sialylmimetics’ inhibition of the rhesus and human rotavirus strains . This work could lead to new treatments for rotavirus infections.
Investigation of Botulinum Toxin Binding Specificity
N-acetylneuraminic acid has been used in studies investigating the binding specificity of botulinum C16S toxin HA1 to various sugars . This research could help develop new treatments for botulism.
RNA Modification Studies
2′-O-Methyl (Nm), a related compound, is a highly abundant post-transcriptional RNA modification that plays important biological roles . There is evidence that Nm can alter the biological activities of RNAs, which could have implications for gene regulation and disease treatment .
Mechanism of Action
Target of Action
2-O-Methyl-alpha-D-N-acetylneuraminic acid is primarily targeted towards influenza virus hemagglutinin and metal ions . It is also used in studies assessing the binding of these targets .
Mode of Action
The compound interacts with its targets by binding to them. This binding action is crucial in studies assessing the interaction of influenza virus hemagglutinin and metal ions .
Biochemical Pathways
It has been used in a study to assess lactose-based sialylmimetics inhibition of the rhesus and human rotavirus strains . This suggests that it may have a role in the biochemical pathways related to viral infection.
Result of Action
Its role in studies assessing the binding of influenza virus hemagglutinin and metal ions suggests that it may have an impact on viral infection processes .
properties
IUPAC Name |
(2R,4R,5R)-5-acetamido-4-hydroxy-2-methoxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO9/c1-5(15)13-8-6(16)3-12(21-2,11(19)20)22-10(8)9(18)7(17)4-14/h6-10,14,16-18H,3-4H2,1-2H3,(H,13,15)(H,19,20)/t6-,7-,8-,9-,10?,12-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJRVVFURCKKXOD-KESNGRBQSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@@H]1[C@@H](C[C@@](OC1[C@@H]([C@@H](CO)O)O)(C(=O)O)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO9 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70420675 |
Source
|
| Record name | Methyl (6xi)-5-acetamido-3,5-dideoxy-alpha-D-manno-non-2-ulopyranosidonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70420675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,4R,5R)-5-acetamido-4-hydroxy-2-methoxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid | |
CAS RN |
50930-22-8 |
Source
|
| Record name | Methyl (6xi)-5-acetamido-3,5-dideoxy-alpha-D-manno-non-2-ulopyranosidonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70420675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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